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Compound Name: 2-Methyl-3-phenyl-2-propenal

Cat. No.: B1666900

An In-depth Technical Guide to 2-Methyl-3-
phenyl-2-propenal

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-3-phenyl-2-propenal, also commonly known as alpha-methyl cinnamaldehyde, is an
aromatic aldehyde with a characteristic spicy, cinnamon-like odor.[1][2] This compound and its
derivatives are of significant interest in the flavor and fragrance industries.[2] Furthermore,
emerging research has highlighted its potential biological activities, including antifungal
properties, making it a subject of investigation for pharmaceutical and agrochemical
applications.[1][3] This technical guide provides a comprehensive overview of the physical and
chemical properties of 2-Methyl-3-phenyl-2-propenal, detailed experimental protocols for its
synthesis and analysis, and a discussion of its known reactivity and biological activities.

Physical and Chemical Properties

2-Methyl-3-phenyl-2-propenal is a clear, colorless to pale yellow liquid.[2][4] It is combustible
and should be handled with appropriate safety precautions.[1] The compound is stable under
normal conditions but is incompatible with strong oxidizing agents and strong bases.[1]

Tabulated Physical Properties
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The following table summarizes the key physical properties of 2-Methyl-3-phenyl-2-propenal,

compiled from various sources.

Property Value References
Molecular Formula C10H100 [3]
Molecular Weight 146.19 g/mol [3][4]
Appearance Clear yellow liquid [4]
Boiling Point 148-149 °C at 27 mmHg [1]
302 °F at 100 mmHg [4]

Density 1.047 g/mL at 25 °C [1]
1.0407 at 63 °F [4]

Refractive Index (n20/D) 1.605 [1]
Flash Point 175 °F (79.4 °C) [4]
Solubility Less than 1 mg/mL at 70 °F in )

water

Tabulated Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2-Methyl-3-phenyl-2-
propenal.
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Spectroscopic Data Details References
Spectra available, chemical

1H NMR _ [5]
shifts depend on solvent.

13C NMR Data available. [5]

Major peaks at m/z 145, 146,

Mass Spectrometry (GC-MS)
117, 115, 91.

[4]

Infrared (IR) Spectra available.

[5]

Standard non-polar: 1309,
1303.1, 1330

Kovats Retention Index

[4]

Experimental Protocols

This section details the methodologies for the synthesis and analysis of 2-Methyl-3-phenyl-2-

propenal.

Synthesis of 2-Methyl-3-phenyl-2-propenal

A common method for the synthesis of a-methylcinnamaldehyde is the condensation of

benzaldehyde with propionaldehyde in the presence of a base.[1]

Materials:

o Benzaldehyde

e Propionaldehyde

e Sodium hydroxide (NaOH) solution (e.g., 1%)
e Solvent (e.g., ethanol)

o Separatory funnel

« Distillation apparatus

» Standard laboratory glassware
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Procedure:

e Dissolve benzaldehyde and a slight excess of propionaldehyde in a suitable solvent, such as
ethanol, in a reaction flask.

e Slowly add the sodium hydroxide solution to the flask with constant stirring. The base acts as
a catalyst for the aldol condensation reaction.

e Maintain the reaction at a controlled temperature (e.g., room temperature or slightly
elevated) and monitor the progress by techniques like Thin Layer Chromatography (TLC).

¢ Once the reaction is complete, neutralize the mixture with a dilute acid.

o Extract the product into an organic solvent (e.g., diethyl ether).

o Wash the organic layer with water and brine to remove any impurities.

e Dry the organic layer over an anhydrous salt (e.g., sodium sulfate).

« Filter off the drying agent and remove the solvent under reduced pressure.

» Purify the crude product by vacuum distillation to obtain pure 2-Methyl-3-phenyl-2-
propenal.[1]
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Figure 1: Synthesis and purification workflow for 2-Methyl-3-phenyl-2-propenal.

Analytical Methods

GC-MS is a powerful technique for the separation, identification, and quantification of volatile
and semi-volatile compounds like 2-Methyl-3-phenyl-2-propenal.

Instrumentation:

e Gas chromatograph coupled with a mass spectrometer.

e Capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 pm film thickness).
Typical GC Conditions:

* Injector Temperature: 250 °C

o Carrier Gas: Helium at a constant flow rate of 1 mL/min.

o Oven Temperature Program: Start at a suitable initial temperature (e.g., 60 °C), hold for a
few minutes, then ramp at a specific rate (e.g., 10 °C/min) to a final temperature (e.g., 280
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°C).
« Injection Mode: Splitless or split, depending on the sample concentration.

Typical MS Conditions:

lonization Mode: Electron lonization (El) at 70 eV.

Mass Range: Scan from m/z 40 to 400.

lon Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Sample Preparation:

o Prepare a dilute solution of the sample in a volatile organic solvent (e.g., dichloromethane or
hexane).

e Inject a small volume (e.g., 1 yL) into the GC-MS system.

e The resulting chromatogram will show a peak at a specific retention time corresponding to 2-
Methyl-3-phenyl-2-propenal, and the mass spectrum of this peak will exhibit the
characteristic fragmentation pattern for identification.

1H and 13C NMR spectroscopy are indispensable for the structural elucidation of 2-Methyl-3-
phenyl-2-propenal.

Instrumentation:

* NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

¢ Dissolve a small amount of the purified compound (5-10 mg) in a deuterated solvent (e.g.,
CDCIs) in an NMR tube.

e Add a small amount of an internal standard, such as tetramethylsilane (TMS), if required.
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Data Acquisition:

e Acquire *H and 3C NMR spectra according to standard instrument protocols.

o The chemical shifts (), coupling constants (J), and integration values of the proton signals,
along with the chemical shifts of the carbon signals, will confirm the molecular structure.
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Figure 2: General analytical workflow for the characterization of 2-Methyl-3-phenyl-2-
propenal.

Chemical Reactivity and Biological Activity
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Chemical Reactivity

The chemical reactivity of 2-Methyl-3-phenyl-2-propenal is primarily dictated by the presence

of the a,B-unsaturated aldehyde functional group.

Reaction with Thiols: Like cinnamaldehyde, a-methylcinnamaldehyde can react with thiols.
The reaction can proceed via a Michael addition to the B-carbon of the unsaturated system.
This reactivity is significant as it can lead to the formation of adducts with thiol-containing
biomolecules, such as cysteine residues in proteins. This interaction is thought to be a
potential mechanism for its biological activity and, in some cases, its potential as a skin
sensitizer.

Oxidation and Reduction: The aldehyde group can be oxidized to a carboxylic acid or
reduced to a primary alcohol. The carbon-carbon double bond can also be reduced.

Biological Activity

Antifungal Activity: 2-Methyl-3-phenyl-2-propenal has demonstrated antifungal activity.[1][3]
While the exact mechanism is not fully elucidated, it is hypothesized to involve the disruption
of fungal cell membranes or interaction with essential cellular components, potentially
through its reactivity with thiols in fungal proteins. The lipophilic nature of the molecule likely
facilitates its passage through the fungal cell wall and membrane.

Complexation with Metals: The compound can act as a ligand and form complexes with
metal ions such as Co(ll) and Ni(ll).[1][3] This property could be explored for various
applications, including catalysis or the development of novel bioactive compounds.
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Figure 3: Logical relationships of 2-Methyl-3-phenyl-2-propenal’s properties and activities.

Safety and Handling

2-Methyl-3-phenyl-2-propenal is a combustible liquid and may cause skin irritation.[1] It is
recommended to handle this chemical in a well-ventilated fume hood, wearing appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Store in
a cool, dry place away from heat and sources of ignition.

Conclusion

2-Methyl-3-phenyl-2-propenal is a versatile aromatic aldehyde with established applications
in the fragrance industry and growing interest in its biological activities. This guide has provided
a detailed overview of its physical and chemical properties, along with practical experimental
protocols for its synthesis and characterization. The understanding of its reactivity, particularly
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with thiols, is key to exploring its potential in drug development and other scientific fields.
Further research into its specific mechanisms of biological action is warranted to fully exploit its
potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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